Cas no 1955557-55-7 (2-(2,3-dichlorophenyl)-2-(methylamino)ethan-1-ol hydrochloride)

• Product Name: 2-(2,3-dichlorophenyl)-2-(methylamino)ethan-1-ol hydrochloride
• CAS No: 1955557-55-7
• MF: C₉H₁₂Cl₃NO
• MW: 256.556679725647
• MDL: MFCD30181151
• CID: 4631732
• PubChem ID: 122156755
• Update Time: 2025-06-09

2-(2,3-dichlorophenyl)-2-(methylamino)ethan-1-ol hydrochloride Chemical and Physical Properties

Names and Identifiers

• EN300-301580
• N12766
• 2-(2,3-Dichloro-phenyl)-2-methylamino-ethanol HCl
• 2-(2,3-dichlorophenyl)-2-(methylamino)ethan-1-ol hydrochloride
• Z2517419476
• 2-(2,3-dichlorophenyl)-2-(methylamino)ethan-1-olhydrochloride
• 2-(2,3-dichlorophenyl)-2-(methylamino)ethanol;hydrochloride
• 1955557-55-7
• MFCD30181151
• 2-(2,3-DICHLORO-PHENYL)-2-METHYLAMINO-ETHANOL HYDROCHLORIDE

• MDL： MFCD30181151
• Inchi： 1S/C9H11Cl2NO.ClH/c1-12-8(5-13)6-3-2-4-7(10)9(6)11;/h2-4,8,12-13H,5H2,1H3;1H
• InChI Key： JXKLASDVLDIPQH-UHFFFAOYSA-N
• SMILES： C(C1C=CC=C(Cl)C=1Cl)(NC)CO.Cl

Computed Properties

• Exact Mass: 254.998447g/mol
• Monoisotopic Mass: 254.998447g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 157
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.3Ų

Additional information on 2-(2,3-dichlorophenyl)-2-(methylamino)ethan-1-ol hydrochloride

Research Briefing on 2-(2,3-dichlorophenyl)-2-(methylamino)ethan-1-ol hydrochloride (CAS: 1955557-55-7)

2-(2,3-dichlorophenyl)-2-(methylamino)ethan-1-ol hydrochloride (CAS: 1955557-55-7) is a compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have focused on its potential applications in drug development, particularly in the context of central nervous system (CNS) disorders. This briefing synthesizes the latest findings related to this compound, highlighting its pharmacological properties, synthesis methods, and therapeutic potential.

The compound has been investigated for its structural similarity to known adrenergic receptor ligands, which suggests its potential utility in modulating neurotransmitter systems. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 2-(2,3-dichlorophenyl)-2-(methylamino)ethan-1-ol hydrochloride exhibits high affinity for α2-adrenergic receptors, making it a candidate for further development in treatments for hypertension and anxiety disorders. The study also noted its favorable pharmacokinetic profile, including good oral bioavailability and blood-brain barrier penetration.

In terms of synthesis, recent advancements have optimized the production of this compound. A 2024 paper in Organic Process Research & Development detailed a novel, scalable synthesis route that improves yield and purity while reducing environmental impact. The method employs a catalytic asymmetric hydrogenation step, which enhances enantiomeric purity—a critical factor for pharmaceutical applications. This development addresses previous challenges in large-scale production and could facilitate future clinical trials.

Preclinical studies have further explored the compound's therapeutic potential. Research conducted in animal models of neuropathic pain, published in Pain (2023), reported that 2-(2,3-dichlorophenyl)-2-(methylamino)ethan-1-ol hydrochloride significantly reduced pain responses without the sedative side effects commonly associated with current treatments. These findings position the compound as a promising alternative to opioids and other analgesics with high abuse potential.

Despite these promising results, challenges remain. A 2024 review in Expert Opinion on Drug Metabolism & Toxicology highlighted the need for further toxicological studies to assess long-term safety. Additionally, the compound's metabolism involves cytochrome P450 enzymes, which may lead to drug-drug interactions in polypharmacy scenarios. Researchers are now focusing on derivative development to mitigate these concerns while retaining therapeutic efficacy.

In conclusion, 2-(2,3-dichlorophenyl)-2-(methylamino)ethan-1-ol hydrochloride represents a compelling case study in modern drug discovery. Its dual potential as a CNS modulator and analgesic, combined with recent synthetic advances, makes it a compound to watch in the coming years. Future research directions should prioritize clinical translation and address remaining safety concerns to unlock its full therapeutic value.